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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523

This technical guide provides a comprehensive overview of the key physical properties of
diethyl adipate, with a specific focus on its melting and boiling points. The information is
intended for researchers, scientists, and professionals in drug development who utilize diethyl
adipate in various applications, including as a plasticizer, solvent, and in the synthesis of
polymers and fragrances.

Core Physical Properties

Diethyl adipate (CAS No. 141-28-6) is a colorless, oily liquid with a faint, pleasant odor.[1][2] It
is the diethyl ester of adipic acid.[3] Key physical characteristics are summarized below.

Table 1: Physical and Chemical Properties of Diethyl Adipate
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Property Value Source(s)
Molecular Formula C10H1804 [1114]

Molecular Weight 202.25 g/mol [41[5]

Melting Point -30t0-18 °C (110311415161 7118]
Boiling Point 244 1o 251 °C (at 760 mmHgQ) [L1[31[41[5]16]

132 °C (at 15 mmHg) [9]

Density 1.009 g/mL (at 25 °C) [4][10]

Refractive Index 1.426 - 1.427 (at 20-25 °C)

[L1(3][41[5][€]

Flash Point >110 °C (>230 °F) [4][6][71[8]

N Insoluble in water; Soluble in
Solubility [L][314][5]106]
ethanol and ether

Experimental Protocols for Property Determination

While specific experimental details from the cited literature are not extensively provided,
standard methodologies for determining the melting and boiling points of a chemical compound
like diethyl adipate are well-established in organic chemistry.

2.1. Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a substance like diethyl adipate, which has a melting point below ambient
temperature, a low-temperature apparatus is required.

Apparatus:
e Thiele tube or a commercial melting point apparatus equipped with a cooling system.
e Low-temperature thermometer.

o Capillary tubes.
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e Cooling bath (e.g., dry ice/acetone or a cryostat).

Procedure:

o A small sample of diethyl adipate is introduced into a capillary tube, which is then sealed.

e The capillary tube is placed in the melting point apparatus, and the sample is frozen using
the cooling system.

o The temperature of the apparatus is then slowly raised at a controlled rate (e.g., 1-2 °C per
minute) as the melting point is approached.

o The temperature range from the point at which the first drop of liquid appears to the point at
which the entire sample becomes a clear liquid is recorded as the melting point range.

2.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Distillation flask.

Condenser.

Thermometer.

Heating mantle or oil bath.

Boiling chips.

Procedure:

o A sample of diethyl adipate is placed in the distillation flask along with a few boiling chips to
ensure smooth boiling.
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e The apparatus is assembled for simple distillation, with the thermometer bulb positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

o The flask is heated gently.

e The temperature is recorded when the liquid begins to boil and a steady stream of distillate is
collected. This temperature is the boiling point at the given atmospheric pressure. For
determination at reduced pressure, a vacuum pump and manometer are connected to the
system.[9]

Synthesis and Purification Workflow

Diethyl adipate is commercially synthesized through the Fischer esterification of adipic acid
with ethanol, typically in the presence of an acid catalyst such as sulfuric acid.[2][3][11] The
following diagram illustrates the general workflow for the synthesis and purification of diethyl
adipate.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of diethyl adipate.

This guide provides essential data and procedural context for the physical properties of diethyl
adipate, which are critical for its handling, application, and quality control in scientific and
industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.lookchem.com/casno141-28-6.html
https://www.nbinno.com/?news/gp-diethyl-adipate-comprehensive-overview-and-applications
https://www.chemicalbook.com/synthesis/diethyl-adipate.htm
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.benchchem.com/product/b1670523?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.benchchem.com/product/b1670523?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Page loading... [wap.guidechem.com]

. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]

. nbinno.com [nbinno.com]

. Diethyl adipate CAS#: 141-28-6 [m.chemicalbook.com]

. Diethyl Adipate | C10H1804 | CID 8844 - PubChem [pubchem.ncbi.nim.nih.gov]
. diethyl adipate, 141-28-6 [thegoodscentscompany.com]

. assets.thermofisher.com [assets.thermofisher.com]

. Diethyl adipate - Safety Data Sheet [chemicalbook.com]

°
(] [e0] ~ (o)) )] EaN w N -

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 10. chembk.com [chembk.com]
» 11. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Diethyl Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670523#physical-properties-of-diethyl-adipate-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://wap.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://www.lookchem.com/casno141-28-6.html
https://www.nbinno.com/?news/gp-diethyl-adipate-comprehensive-overview-and-applications
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://www.thegoodscentscompany.com/data/rw1042301.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11476~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:05:52~~Diethyl%20adipate~~
https://www.chemicalbook.com/msds/diethyl-adipate.htm
https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.chembk.com/en/chem/DIETHYL%20ADIPATE%20FOR%20SYNTHESIS
https://www.chemicalbook.com/synthesis/diethyl-adipate.htm
https://www.benchchem.com/product/b1670523#physical-properties-of-diethyl-adipate-melting-point-boiling-point
https://www.benchchem.com/product/b1670523#physical-properties-of-diethyl-adipate-melting-point-boiling-point
https://www.benchchem.com/product/b1670523#physical-properties-of-diethyl-adipate-melting-point-boiling-point
https://www.benchchem.com/product/b1670523#physical-properties-of-diethyl-adipate-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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